Cas no 88131-67-3 (1H-Indole, 4-methoxy-1-(methylsulfonyl)-)

• Product name: 1H-Indole, 4-methoxy-1-(methylsulfonyl)-
• CAS No: 88131-67-3
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 643968
• PubChem ID: 13227934

1H-Indole, 4-methoxy-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-methoxy-1-(methylsulfonyl)-
• 4-methoxy-1-methylsulfonylindole
• DTXSID30530209
• 1-(Methanesulfonyl)-4-methoxy-1H-indole
• 88131-67-3
• 4-methoxy-1-(methylsulfonyl)-1H-indole
• 1-methanesulfonyl-4-methoxy-1H-indole

• Inchi： InChI=1S/C10H11NO3S/c1-14-10-5-3-4-9-8(10)6-7-11(9)15(2,12)13/h3-7H,1-2H3
• InChI Key： XSADGTZEFMKWAF-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1C=CN2S(=O)(=O)C

Computed Properties

• Exact Mass: 225.04596439g/mol
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų
• XLogP3: 1.6